Daggp
Description
DAGGp (predicted Directed Acyclic Graph) is a computational model employed in two primary domains:
- Quantifier Scope Disambiguation (QSD): In natural language processing, DAGGp serves as a predicted structure to analyze scope interactions between logical quantifiers (e.g., "every," "some"). It is evaluated against a gold standard DAGGg using precision and recall metrics .
- Distributed Failure Detection: In distributed systems, DAGGp is dynamically updated through periodic integration of messages and failure detector values, enabling consensus algorithms to adapt to network conditions .
DAGGp’s versatility lies in its ability to represent hierarchical dependencies and interactions, making it critical for tasks requiring structured reasoning and fault tolerance.
Properties
CAS No. |
131483-44-8 |
|---|---|
Molecular Formula |
C12H18O9 |
Molecular Weight |
306.27 g/mol |
IUPAC Name |
(1R,3R,4R,5R,6R)-3-[[(1R,3R,4R,5R,6R)-4,5-dihydroxy-2,7-dioxabicyclo[4.2.0]octan-3-yl]oxy]-2,7-dioxabicyclo[4.2.0]octane-4,5-diol |
InChI |
InChI=1S/C12H18O9/c13-5-7(15)11(19-3-1-17-9(3)5)21-12-8(16)6(14)10-4(20-12)2-18-10/h3-16H,1-2H2/t3-,4-,5-,6-,7-,8-,9+,10+,11-,12-/m1/s1 |
InChI Key |
SRMPUFUIXKOQNR-RYRYQYGESA-N |
SMILES |
C1C2C(O1)C(C(C(O2)OC3C(C(C4C(O3)CO4)O)O)O)O |
Isomeric SMILES |
C1[C@@H]2[C@H](O1)[C@@H]([C@H]([C@H](O2)O[C@@H]3[C@@H]([C@H]([C@@H]4[C@H](O3)CO4)O)O)O)O |
Canonical SMILES |
C1C2C(O1)C(C(C(O2)OC3C(C(C4C(O3)CO4)O)O)O)O |
Synonyms |
4,6,4',6'-dianhydro(galactopyranosylgalactopyranoside) 4,6,4',6,-dianhydro-(alpha-D-galactopyranosyl-alpha-D-galactopyranoside) DAGGP |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Models and Structures
Scope Disambiguation Models
DAGGp is compared to alternative QSD approaches, particularly unscoped models that ignore interaction detection. Key findings include:
- Accuracy vs. However, they fail to address the 39% of cases requiring interaction resolution, which are critical for semantic clarity .
- Precision/Recall Superiority : DAGGp’s precision and recall focus on correctly identifying scope interactions, ensuring meaningful outcomes even in low-frequency but high-impact scenarios. For example, if DAGGp achieves 85% precision and 78% recall in interaction detection, it outperforms unscoped models in practical utility despite lower overall accuracy .
Distributed Failure Detection Structures
In distributed systems, DAGGp’s update mechanism distinguishes it from other failure detection models:
- Dynamic Integration: DAGGp incorporates new nodes from incoming messages and failure detector values, creating edges to all existing nodes. This ensures a comprehensive representation of system states over time .
- Comparison with Static DAGs : Traditional DAG-based detectors often use fixed structures, limiting adaptability. DAGGp’s periodic updates enable real-time fault tracking, reducing false positives in unstable networks.
Table 2: Failure Detection Model Comparison
| Model | Update Mechanism | Adaptability | False Positive Rate |
|---|---|---|---|
| DAGGp | Periodic, integrates FD values | High | 12% |
| Static DAG | Predefined structure | Low | 25% |
| List-based FD | Linear history logging | Moderate | 18% |
*Hypothetical data for illustrative purposes; DAGGp’s adaptability is highlighted in .
Research Findings and Implications
- QSD Applications : DAGGp addresses a critical gap in semantic analysis by prioritizing interaction resolution over raw accuracy, enabling robust NLP tools .
- Distributed Systems: DAGGp’s integration of failure detector values supports reliable consensus in asynchronous networks, advancing fault-tolerant computing .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
